![molecular formula C11H21N B176667 4-Cyclohexylpiperidine CAS No. 14446-73-2](/img/structure/B176667.png)
4-Cyclohexylpiperidine
Overview
Description
4-Cyclohexylpiperidine is a chemical compound with the CAS Number: 14446-73-2 . It has a molecular weight of 167.29 and a molecular formula of C11H21N .
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring with five methylene groups (-CH2-) and one amine group (-NH-) .Physical And Chemical Properties Analysis
This compound has a density of 0.9±0.1 g/cm3, a boiling point of 248.8±8.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.5 mmHg at 25°C . It also has a molar refractivity of 52.1±0.3 cm3, a polar surface area of 12 Å2, a polarizability of 20.7±0.5 10-24 cm3, and a molar volume of 182.6±3.0 cm3 .Scientific Research Applications
Drug Metabolism and Design
4-Aminopiperidines, a group to which 4-Cyclohexylpiperidine belongs, undergo extensive metabolism by cytochrome P450s, particularly by the CYP3A4 isoform. This process, essential in drug metabolism, has been studied using molecular and quantum mechanical insights to guide drug design, particularly in understanding the molecular interactions at the active site of CYP3A4 and how they affect the N-dealkylation of 4-aminopiperidines (Sun & Scott, 2011).
Corrosion Inhibition
The adsorption of 4-ethylpiperidine, a compound related to this compound, has been investigated as a corrosion inhibitor on steel. These studies show that such compounds chemisorb to steel surfaces, impacting the corrosion rate significantly (Annand, Hurd & Hackerman, 1965).
Neuromuscular Blocking Actions
Compounds like 2-(4-Phenylpiperidino) cyclohexanol, structurally related to this compound, have been shown to cause neuromuscular blockade. This action is similar to that caused by tubocurarine and has implications in understanding nerve transmission and potential therapeutic uses (Brittain, Levy & Tyers, 1969).
Acetylcholine Transport
Research into 2-(4-Phenylpiperidino)cyclohexanol has provided insights into the acetylcholine transport system in the brain. This compound is a potent inhibitor of vesicular acetylcholine storage, aiding in the understanding of prejunctional cholinergic transmission (Marien, Parsons & Altar, 1987).
Chemical Synthesis
The synthesis of arylpiperidines from arylpyridines, where this compound can serve as a precursor or analog, has been explored. This process includes selective hydrogenation reactions and has implications for various synthetic applications (Barwinski et al., 2017).
Molecular Structure and Conformation
Studies on the molecular structure and conformational properties of N-cyclohexylpiperidine provide a deeper understanding of the physical and chemical characteristics of similar compounds, including this compound. Such research is crucial in the field of structural chemistry and drug design (Shlykov et al., 2015).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is structurally similar to phencyclidine (pcp), which is known to primarily target the nmda receptor .
Mode of Action
Given its structural similarity to pcp, it may also act as a noncompetitive nmda receptor antagonist . This means it could potentially block the activity of the NMDA receptor, leading to anaesthesia and analgesia without causing cardiorespiratory depression .
Biochemical Pathways
Nmda receptor antagonists like pcp can affect glutamatergic neurotransmission, which plays a crucial role in synaptic plasticity, learning, and memory .
Pharmacokinetics
Pcp, a structurally similar compound, is both water and lipid soluble and is distributed throughout the body quickly . PCP is metabolized 90% by oxidative hydroxylation in the liver during the first pass .
Result of Action
Nmda receptor antagonists like pcp can cause hallucinations, distorted perceptions of sounds, and violent behavior .
Biochemical Analysis
Biochemical Properties
It is known that it interacts with various biomolecules in biochemical reactions
Cellular Effects
It is likely that it influences cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules and potentially through enzyme inhibition or activation . It may also induce changes in gene expression
properties
IUPAC Name |
4-cyclohexylpiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N/c1-2-4-10(5-3-1)11-6-8-12-9-7-11/h10-12H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQSCLNJCVFZWCW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00329829 | |
Record name | 4-cyclohexylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00329829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14446-73-2 | |
Record name | 4-Cyclohexylpiperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14446-73-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-cyclohexylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00329829 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the presence of a 4-cyclohexylpiperidine moiety within a larger molecule influence its interaction with cytochrome P450 enzymes, specifically CYP3A4?
A: The provided research highlights the importance of structural features in predicting potential drug-drug interactions mediated by cytochrome P450 enzymes . While the study focuses on a melanocortin-4 receptor agonist containing a this compound moiety, it doesn't directly assess the isolated impact of this specific group on CYP3A4 interaction. The research emphasizes that the formation of a nitroso intermediate from the tetrahydronaphthalene group in the studied compound led to time-dependent inhibition of CYP3A4.
Q2: Can the continuous-flow hydrogenation process described in the first study be applied to the synthesis of this compound, and what advantages would it offer?
A: The first study describes an efficient continuous-flow hydrogenation process for synthesizing arylpiperidines from arylpyridines, using 4-phenylpiperidine as a model product . While the study doesn't directly apply this process to synthesize this compound, the underlying principle could potentially be adapted.
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